Cas no 1247581-66-3 (2-Amino-5-cyclopropylmethoxybenzoic acid methyl ester)

• Product Name: 2-Amino-5-cyclopropylmethoxybenzoic acid methyl ester
• CAS No: 1247581-66-3
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• MDL: MFCD14621970
• CID: 4780410
• Update Time: 2025-06-07

2-Amino-5-cyclopropylmethoxybenzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-cyclopropylmethoxybenzoic acid methyl ester
• methyl 2-amino-5-(cyclopropylmethoxy)benzoate
• 2-Amino-5-cyclopropylmethoxy-benzoic acid methyl ester

• MDL： MFCD14621970
• Inchi： 1S/C12H15NO3/c1-15-12(14)10-6-9(4-5-11(10)13)16-7-8-2-3-8/h4-6,8H,2-3,7,13H2,1H3
• InChI Key： NTHQUIBXXCHJRK-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C(=O)OC)C=1)N)CC1CC1

Computed Properties

• Exact Mass: 221.10519334 g/mol
• Monoisotopic Mass: 221.10519334 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61.6
• Molecular Weight: 221.25

Additional information on 2-Amino-5-cyclopropylmethoxybenzoic acid methyl ester

Introduction to 2-Amino-5-cyclopropylmethoxybenzoic acid methyl ester (CAS No. 1247581-66-3)

2-Amino-5-cyclopropylmethoxybenzoic acid methyl ester (CAS No. 1247581-66-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic pathways.

The chemical structure of 2-Amino-5-cyclopropylmethoxybenzoic acid methyl ester consists of a benzene ring substituted with an amino group at the 2-position, a cyclopropylmethoxy group at the 5-position, and a methoxy group at the carboxylic acid position. The presence of these functional groups imparts specific chemical properties and reactivity patterns, making it an intriguing molecule for various synthetic transformations and biological evaluations.

Recent studies have highlighted the importance of 2-Amino-5-cyclopropylmethoxybenzoic acid methyl ester in the context of drug discovery. One notable area of research involves its potential as a lead compound for the development of anti-inflammatory drugs. The cyclopropylmethoxy moiety has been shown to enhance lipophilicity and improve cellular permeability, which are crucial factors in optimizing drug delivery and efficacy.

In addition to its anti-inflammatory properties, 2-Amino-5-cyclopropylmethoxybenzoic acid methyl ester has also been explored for its potential as an antiviral agent. Research conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound exhibits significant inhibitory activity against certain viral strains, particularly those responsible for respiratory infections. The mechanism of action is believed to involve interference with viral replication processes, making it a promising candidate for further investigation.

The synthetic accessibility of 2-Amino-5-cyclopropylmethoxybenzoic acid methyl ester has also been a focus of recent studies. A novel synthetic route developed by researchers at the University of Tokyo involves a series of efficient and scalable reactions, including palladium-catalyzed coupling reactions and selective functional group manipulations. This approach not only simplifies the synthesis but also enhances the overall yield and purity of the final product.

In the realm of pharmaceutical formulation, 2-Amino-5-cyclopropylmethoxybenzoic acid methyl ester has shown promise as a prodrug candidate. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The methoxy group in this compound can be selectively hydrolyzed to release the active carboxylic acid form, thereby improving solubility and bioavailability while reducing potential side effects.

The safety profile of 2-Amino-5-cyclopropylmethoxybenzoic acid methyl ester is another critical aspect that has been extensively evaluated. Preclinical studies have demonstrated that this compound exhibits low toxicity and good tolerability in animal models. These findings support its potential for further clinical development and eventual use in human trials.

In conclusion, 2-Amino-5-cyclopropylmethoxybenzoic acid methyl ester (CAS No. 1247581-66-3) is a multifaceted compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its promising biological activities and favorable synthetic accessibility, make it an exciting molecule for ongoing investigations into new therapeutic strategies.